1-(2-(Pyrrolidin-1-yl)ethyl)cyclopentan-1-amine

• Molecular Formula: C11H22N2
• Molecular Weight: 182.31 g/mol
• IUPAC Name: 1-(2-pyrrolidin-1-ylethyl)cyclopentan-1-amine
• InChI: InChI=1S/C11H22N2/c12-11(5-1-2-6-11)7-10-13-8-3-4-9-13/h1-10,12H2
• InChI Key: YQVBIHAKCAXNOG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CCN2CCCC2)N

Description

1-(2-(Pyrrolidin-1-yl)ethyl)cyclopentan-1-amine is a compound that features a cyclopentane ring substituted with a pyrrolidine ring via an ethyl chain.

Preparation Methods

The synthesis of 1-(2-(Pyrrolidin-1-yl)ethyl)cyclopentan-1-amine can be achieved through several routes. One common method involves the reaction of cyclopentanone with pyrrolidine in the presence of a reducing agent to form the desired product. The reaction conditions typically include a solvent such as ethanol and a catalyst like palladium on carbon . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity .

Chemical Reactions Analysis

1-(2-(Pyrrolidin-1-yl)ethyl)cyclopentan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the pyrrolidine ring can be replaced with other functional groups using reagents like alkyl halides.

Scientific Research Applications

1-(2-(Pyrrolidin-1-yl)ethyl)cyclopentan-1-amine has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound is studied for its potential biological activities, including its interaction with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemicals with specific properties.

Mechanism of Action

The mechanism of action of 1-(2-(Pyrrolidin-1-yl)ethyl)cyclopentan-1-amine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound’s structure allows it to bind to these targets and modulate their activity, leading to various biological effects . The exact pathways involved depend on the specific application and target of interest .

Comparison with Similar Compounds

1-(2-(Pyrrolidin-1-yl)ethyl)cyclopentan-1-amine can be compared to other similar compounds, such as:

Pyrrolidine derivatives: These compounds share the pyrrolidine ring and exhibit similar biological activities.

Cyclopentane derivatives: Compounds with a cyclopentane ring have comparable structural properties and reactivity.

Amines: Other amines with similar structures can be used for comparison in terms of their chemical reactivity and biological effects.